Cas no 3134-10-9 (4,6-dimethylbenzene-1,3-diamine)

• Product Name: 4,6-dimethylbenzene-1,3-diamine
• CAS No: 3134-10-9
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD00130013
• CID: 320243
• PubChem ID: 854386
• Update Time: 2025-04-19

4,6-dimethylbenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,4,6-dimethyl-
• 4,6-Diamino-1,3-m-xylene
• 4,6‐DIAMINO‐1,3‐M‐XYLENE
• 1,3-dimethyl-4,6-diaminobenzene
• 1,5-dimethyl-2,4-phenylenediamine
• 2,4-dimethyl-1,5-diaminobenzene
• 3-amino-4,6-dimethylaniline
• 4,6-dimethyl-1,3-benzenediamine
• 4,6-dimethyl-1,3-phenylenediamine
• 5-amino-2,4-dimethylphenylamine
• 4,6-dimethylbenzene-1,3-diamine
• AE-562/43460415
• F31159
• DTXSID70357578
• 2,4-dimethyl-1,5-phenylenediamine
• 3134-10-9
• 4,6-Diamino-m-xylol
• Z1201619214
• DCSSXQMBIGEQGN-UHFFFAOYSA-N
• SCHEMBL439013
• MFCD00130013
• AKOS005158864
• EN300-193336

• MDL： MFCD00130013
• Inchi： 1S/C8H12N2/c1-5-3-6(2)8(10)4-7(5)9/h3-4H,9-10H2,1-2H3
• InChI Key： DCSSXQMBIGEQGN-UHFFFAOYSA-N
• SMILES： NC1C=C(C(C)=CC=1C)N

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.076
• Boiling Point: 291.5°Cat760mmHg
• Flash Point: 153.7°C
• Refractive Index: 1.618
• PSA: 52.04000
• LogP: 2.63020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes